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Cat. No.: B12384905 Get Quote

A comprehensive guide to the specificity, performance, and experimental application of M867, a

selective and reversible inhibitor of caspase-3.

For researchers in apoptosis, neurodegenerative diseases, and oncology, the precise

modulation of specific caspases is paramount. M867 has emerged as a valuable tool due to its

high potency and selectivity for caspase-3, a key executioner caspase in the apoptotic

cascade. This guide provides a detailed comparison of M867's inhibitory activity across various

caspases, supported by quantitative data and detailed experimental protocols.

High Selectivity Profile of M867
M867 demonstrates exceptional selectivity for caspase-3 over other caspase family members.

This specificity is crucial for dissecting the specific roles of caspase-3 in cellular processes

without the confounding effects of inhibiting other caspases. The inhibitory activity of M867 has

been quantified through the determination of its inhibition constant (Ki) and half-maximal

inhibitory concentration (IC50) against a panel of caspases.
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Caspase M867 Ki (nM) M867 IC50 (nM)
Selectivity over
Caspase-3 (based
on Ki)

Caspase-1 107 - ~76-fold

Caspase-2 >100,000 - >71,428-fold

Caspase-3 1.4 0.1 - 1.4[1][2] -

Caspase-4 495 - ~354-fold

Caspase-5 805 - ~575-fold

Caspase-6 3,442 - ~2,459-fold

Caspase-7 8.9 36[2] ~6-fold

Caspase-8 4,032 - ~2,880-fold

Caspase-9 Not Determined - -

Caspase-10 29,490 - ~21,064-fold

Data compiled from published research.[3]

The data clearly illustrates that M867 is a highly potent inhibitor of caspase-3 with a Ki of 1.4

nM.[3] Its selectivity for caspase-3 is evident when compared to its activity against other

caspases, with the closest off-target activity being against caspase-7, for which it is

approximately 6-fold less potent.[3] For other caspases, the selectivity is significantly higher,

ranging from approximately 76-fold for caspase-1 to over 71,000-fold for caspase-2.[3]

Visualizing the Role of Caspase-3 in Apoptosis
Caspase-3 is a central executioner in the apoptotic signaling pathway. Its activation can be

triggered by both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. The

following diagram illustrates the convergence of these pathways on the activation of caspase-3.
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Preparation

Assay

Data Analysis

Prepare serial dilutions of M867

Add M867 dilutions to wells

Prepare caspase enzyme solutions in assay buffer

Add caspase enzyme to wells

Prepare substrate solution in assay buffer

Initiate reaction with substrate

Incubate at room temperature

Measure signal over time

Plot % inhibition vs. M867 concentration

Calculate IC50 values using non-linear regression

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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